3,4-Dihydroxymandelic acid
3,4-Dihydroxymandelic acid
3,4-dihydroxymandelic acid is a catechol that is the 3,4-dihydroxy derivative of mandelic acid; a metabolite of L-dopa. It has a role as an antioxidant, a drug metabolite, a human metabolite and a mouse metabolite. It is a 2-hydroxy monocarboxylic acid and a member of catechols. It is functionally related to a mandelic acid. It is a conjugate acid of a 3,4-dihydroxymandelate.
3,4-Dihydroxymandelic acid is a natural product found in Homo sapiens with data available.
3,4-Dihydroxymandelic acid is a natural product found in Homo sapiens with data available.
Brand Name:
Vulcanchem
CAS No.:
775-01-9
VCID:
VC20770997
InChI:
InChI=1S/C8H8O5/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,9-11H,(H,12,13)
SMILES:
C1=CC(=C(C=C1C(C(=O)O)O)O)O
Molecular Formula:
C8H8O5
Molecular Weight:
184.15 g/mol
3,4-Dihydroxymandelic acid
CAS No.: 775-01-9
Cat. No.: VC20770997
Molecular Formula: C8H8O5
Molecular Weight: 184.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4-dihydroxymandelic acid is a catechol that is the 3,4-dihydroxy derivative of mandelic acid; a metabolite of L-dopa. It has a role as an antioxidant, a drug metabolite, a human metabolite and a mouse metabolite. It is a 2-hydroxy monocarboxylic acid and a member of catechols. It is functionally related to a mandelic acid. It is a conjugate acid of a 3,4-dihydroxymandelate. 3,4-Dihydroxymandelic acid is a natural product found in Homo sapiens with data available. |
|---|---|
| CAS No. | 775-01-9 |
| Molecular Formula | C8H8O5 |
| Molecular Weight | 184.15 g/mol |
| IUPAC Name | 2-(3,4-dihydroxyphenyl)-2-hydroxyacetic acid |
| Standard InChI | InChI=1S/C8H8O5/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,9-11H,(H,12,13) |
| Standard InChI Key | RGHMISIYKIHAJW-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(C(=O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C(C(=O)O)O)O)O |
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